6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H24N6/c1-3-17-14(2)23-19(16-5-6-16)24-20(17)26-10-8-25(9-11-26)18-7-4-15(12-21)13-22-18/h4,7,13,16H,3,5-6,8-11H2,1-2H3
• InChI Key: UETFKLLODNURMR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=C(C=C3)C#N)C4CC4)C
• Molecular Formula: C20H24N6
• Molecular Weight: 348.4 g/mol
• CAS No.: 2640945-40-8

Description

This compound is a pyridine-3-carbonitrile derivative featuring a piperazine linker attached to a substituted pyrimidine ring. The pyrimidine moiety is substituted at positions 2, 5, and 6 with cyclopropyl, ethyl, and methyl groups, respectively. The piperazine linker connects the pyridine and pyrimidine rings, forming a conformationally flexible scaffold.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related analogs, focusing on substituent effects, molecular properties, and inferred applications.

Structural and Functional Comparisons

Compound (CAS or Reference)	Core Structure	Key Substituents	Molecular Weight (g/mol)	Inferred Applications/Properties
Target Compound	Pyridine-3-carbonitrile + pyrimidine	Pyrimidine: 2-cyclopropyl, 5-ethyl, 6-methyl; Piperazine: Unsubstituted linker	Not reported	Potential kinase inhibition; cyclopropyl may enhance metabolic stability .
5-Chloro-6-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile (2640845-93-6)	Pyridine-3-carbonitrile + pyrimidine	Pyrimidine: 2-dimethylamino, 6-methyl; Pyridine: 5-chloro	Not reported	Specialty research chemical; chloro substituent may increase lipophilicity and target affinity. Priced at $85.5/2μmol.
6-[4-(3-Hydroxypropyl)piperazin-1-yl]pyridine-3-carbonitrile (1372211-53-4)	Pyridine-3-carbonitrile	Piperazine: 3-hydroxypropyl	246.31	Enhanced solubility due to polar hydroxypropyl group; potential candidate for aqueous formulations.
6-[4-(3-methylphenyl)piperazin-1-yl]pyridine-3-carbonitrile (1016864-49-5)	Pyridine-3-carbonitrile	Piperazine: 3-methylphenyl	278.35	Aromatic substituent may improve receptor binding (e.g., serotonin/dopamine receptors).
6-((cis)-3-(6H-imidazo[1,5-a]pyrrolo[2,3-e]pyrazin-1-yl)-4-methylpiperidin-1-yl)pyridazine-3-carbonitrile ()	Pyridazine-3-carbonitrile + imidazo-pyrrolo-pyrazine	Piperidine: 4-methyl; Core: Imidazo-pyrrolo-pyrazine	Not reported	Heterocyclic core may confer kinase inhibition (e.g., RET kinase); cis-piperidine affects stereoselectivity.

Key Observations

Substituent Impact on Bioactivity: The target compound’s cyclopropyl group on the pyrimidine ring may enhance metabolic stability compared to analogs with methyl or dimethylamino groups (e.g., 2640845-93-6) . Hydroxypropyl (1372211-53-4) and 3-methylphenyl (1016864-49-5) groups on piperazine demonstrate how polar vs. aromatic substituents modulate solubility and target engagement .

Therapeutic Potential: Piperazine-linked pyridine-carbonitriles are recurrent in kinase inhibitor patents (e.g., RET inhibitors in ), suggesting the target compound may share similar mechanisms . The imidazo-pyrrolo-pyrazine core in highlights the role of extended heterocycles in enhancing binding affinity for ATP pockets .

Synthetic Accessibility :

• The target compound’s synthesis likely involves nucleophilic substitution between pyridine and pyrimidine precursors, analogous to methods for 2640845-93-6 .

Research Implications

• Metabolic Stability : The cyclopropyl group in the target compound warrants comparative studies with ethyl/methyl analogs to assess oxidative metabolism .
• Kinase Profiling : Structural similarities to RET inhibitors () suggest prioritization in kinase screening panels .
• Solubility Optimization : Hybridizing the hydroxypropyl group (1372211-53-4) with the target’s pyrimidine scaffold could balance lipophilicity and solubility .